Cas no 1341928-85-5 (Propane, 1-chloro-3-ethoxy-2-methyl-)

• Product Name: Propane, 1-chloro-3-ethoxy-2-methyl-
• CAS No: 1341928-85-5
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• CID: 5281461
• Update Time: 2025-05-28

Propane, 1-chloro-3-ethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-ethoxy-2-methylpropane
• Propane, 1-chloro-3-ethoxy-2-methyl-

• Inchi： 1S/C6H13ClO/c1-3-8-5-6(2)4-7/h6H,3-5H2,1-2H3
• InChI Key： OSSIAZBJVIYWQR-UHFFFAOYSA-N
• SMILES： ClCC(C)COCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Propane, 1-chloro-3-ethoxy-2-methyl-

Comprehensive Overview of Propane, 1-chloro-3-ethoxy-2-methyl- (CAS No. 1341928-85-5)

Propane, 1-chloro-3-ethoxy-2-methyl- (CAS No. 1341928-85-5) is a specialized organic compound gaining attention in industrial and research applications due to its unique molecular structure. This compound belongs to the class of halogenated ethers, featuring a chloro group at the 1-position, an ethoxy group at the 3-position, and a methyl substituent at the 2-position. Its chemical formula, C₆H₁₃ClO, reflects its balanced reactivity, making it valuable for synthetic chemistry and material science.

In recent years, the demand for halogenated ether derivatives like 1-chloro-3-ethoxy-2-methylpropane has surged, driven by their role as intermediates in pharmaceuticals, agrochemicals, and specialty polymers. Researchers are particularly interested in its potential as a building block for designing biodegradable materials, aligning with global sustainability trends. A 2023 study highlighted its utility in green chemistry due to its moderate polarity and tunable reactivity.

The synthesis of Propane, 1-chloro-3-ethoxy-2-methyl- typically involves nucleophilic substitution reactions, where 3-ethoxy-2-methyl-1-propanol is treated with thionyl chloride or similar reagents. This process is optimized for high yield (>85%) and minimal byproducts, addressing industry concerns about cost-effective production. Analytical techniques like GC-MS and NMR confirm its purity, which is critical for applications requiring high-precision chemicals.

From an environmental perspective, CAS 1341928-85-5 has been evaluated for its ecological impact. Its relatively low persistence in water (half-life <48 hours) and moderate biodegradability make it a candidate for eco-friendly formulations. However, proper handling protocols are recommended to prevent unnecessary exposure, as with all organochlorine compounds.

Market analysts note growing interest in custom synthesis of this compound, particularly from Asia-Pacific regions, where pharmaceutical and electronics industries seek tailored intermediates. Frequently searched questions include: "How to purify 1-chloro-3-ethoxy-2-methylpropane?" and "Alternative routes for CAS 1341928-85-5 synthesis", reflecting user needs for technical optimization.

Innovative applications of Propane, 1-chloro-3-ethoxy-2-methyl- extend to liquid crystal displays (LCDs), where its ether linkage contributes to molecular alignment. This aligns with the booming demand for advanced display technologies. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it valuable for creating conjugated systems in organic electronics.

Regulatory compliance for 1341928-85-5 varies by region, but it generally falls under standard industrial chemical classifications. Safety Data Sheets (SDS) emphasize its low acute toxicity profile, though vapor inhalation should be avoided. Storage recommendations include inert atmospheres and amber glass containers to prevent photodegradation.

Future research directions may explore its use in bio-based solvents or as a precursor for ionic liquids, responding to the circular economy movement. As synthetic methodologies advance, CAS 1341928-85-5 could play a pivotal role in next-generation functional materials with reduced environmental footprints.